Cas no 150026-75-8 (2-3-(R)-3-(2-(7-Chloro-2-quinolinyl)ethenyl)phenyl-3-hydroxypropylphenyl-2-propanol)

2-3-(R)-3-(2-(7-Chloro-2-quinolinyl)ethenyl)phenyl-3-hydroxypropylphenyl-2-propanol structure
150026-75-8 structure
Product Name:2-3-(R)-3-(2-(7-Chloro-2-quinolinyl)ethenyl)phenyl-3-hydroxypropylphenyl-2-propanol
CAS No:150026-75-8
MF:C29H28ClNO2
MW:457.99112701416
CID:65181
PubChem ID:22849294
Update Time:2025-04-18

2-3-(R)-3-(2-(7-Chloro-2-quinolinyl)ethenyl)phenyl-3-hydroxypropylphenyl-2-propanol Chemical and Physical Properties

Names and Identifiers

    • [R-(E)]-alpha-[3-[2-(7-Chloro-2-quinolinyl)ethenyl]phenyl]-2-(1-hydroxy-1-methylethyl)benzenepropanol
    • 2-[3-(R)-[3-(2-(7-Chloro-2-quinolinyl)ethenyl)phenyl]-3-hydroxypropyl]phenyl-2-propanol
    • a-[3-[2-(7-chloro-2-quinolinyl)ethenyl]phenyl]-2-(1-hydroxy-1-methylethyl)-,[R-(E)]- Benzenepropanol
    • [R-(E)]-α-[3-[2-(7-Chloro-2-quinolinyl)ethenyl]phenyl]-2-(1-hydroxy-1-methylethyl)benzenepropanol
    • Benzenepropanol,a-[3-[2-(7-chloro-2-quinolinyl)ethenyl]phenyl]-2-(1-hydroxy-1-methylethyl)-,[R-(E)]- (9CI)
    • Montelukast (3R)-Hydroxy Propanol
    • (R)-2-(2-(3-(2-(7-Chloro-2-quinolinyl)-ethenylphenyl)-3-hydroxypropyl)phenyl)-2-propanol
    • (R)-α-[3-[2-(7-Chloro-2-quinolinyl)ethenyl]phenyl]-2-(1-hydroxy-1-Methylethyl)benzenepropanol
    • [R-(E)]-A-[3-[2-(7-Chloro-2-quinolinyl)ethenyl]phenyl]-2-(1-hydroxy-1-methylethyl)benzenepropanol
    • ALPHA-[3-[2-(7-CHLORO-2-QUINOLINYL)ETHENYL]PHENYL]-2-(1-HYDROXY-1-METHYLETHYL)-,[R-(E)]-BENZENEPROPANOL
    • [R-(E)]-alpha-[3-[2-(7-Chloro-2- quinolinyl)ethenyl]phenyl]-2- (1- hydroxy-1-Methylethyl) (2- benzenepropanol
    • (1R)-1-[3-[(E)-2-(7-chloro-2-quinolyl)vinyl]phenyl]-3-[2-(1-hydroxy-1-methyl-ethyl)phenyl]propan-1-ol
    • (1R)-1-[3-[(E)-2-(7-chloroquinolin-2-yl)ethenyl]phenyl]-3-[2-(2-hydroxypropan-2-yl)phenyl]propan-1-ol
    • (3-OXO-PYRROLIDIN-1-YL)-ACETICACID
    • Benzenepropanol, alpha-[3-[2-(7-chloro-2-quinolinyl)ethenyl]phenyl]-2-(1-hydroxy-1-methylethyl)-, (R)-
    • AC-261
    • 150026-75-8
    • AKOS015851095
    • (R,E)-1-(3-(2-(7-chloroquinolin-2-yl)vinyl)phenyl)-3-(2-(2-hydroxypropan-2-yl)phenyl)propan-1-ol
    • alpha-[3-[(1E)-2-(7-Chloro-2-quinolinyl)ethenyl]phenyl]-2-[(1R)-1-hydroxy-1-methylethyl]benzenepropanol
    • J-008653
    • SCHEMBL9926899
    • 32HJ4XFE87
    • 1-(3-(2-(7-chloroquinolin-2-yl)vinyl)phenyl)-3-(2-(2-hydroxypropan-2-yl)phenyl)propan-1-ol, (R)-
    • (1R)-1-[3-[(E)-2-(7-Chloro-2-quinolyl)vinyl]phenyl]-3-[2-(1-hydroxy-1-methylethyl)phenyl]propan-1-ol
    • Benzenepropanol, alpha-[3-[(1E)-2-(7-chloro-2-quinolinyl)ethenyl]phenyl]-2-[(1R)-1-hydroxy-1-methylethyl]-
    • (R)-alpha-[3-[2-(7-chloro-2-quinolinyl)ethenyl]phenyl]-2-(1-hydroxy-1-methylethyl)-benzenepropanol
    • (R)-1-(3-(2-(7-Chloroquinolin-2-yl)vinyl)phenyl)-3-(2-(2-hydroxypropan-2-yl)phenyl)propan-1-ol
    • 142569-70-8
    • (R)-a-[3-[2-(7-chloro-2-quinolinyl)ethenyl]phenyl]-2-(1-hydroxy-1-methylethyl)-Benzenepropanol
    • 142542-48-1
    • (1R)-1-[3-[(E)-2-(7-chloroquinolin-2-yl)ethenyl]phenyl]-3-[2-(2- hydroxypropan-2-yl)phenyl]propan-1-ol
    • DTXSID901114370
    • G76916
    • a-[3-[(1E)-2-(7-chloro-2-quinolinyl)ethenyl]phenyl]-2-[(1R)-1-hydroxy-1-methylethyl]benzenepropanol; Benzenepropanol, a-[3-[2-(7-chloro-2-quinolinyl)ethenyl]phenyl]-2-(1-hydroxy-1-methylethyl)-, [R-(E)]- (9CI)
    • I+/--[3-[(1E)-2-(7-Chloro-2-quinolinyl)ethenyl]phenyl]-2-[(1R)-1-hydroxy-1-methylethyl]benzenepropanol
    • 2-3-(R)-3-(2-(7-Chloro-2-quinolinyl)ethenyl)phenyl-3-hydroxypropylphenyl-2-propanol
    • Inchi: 1S/C29H28ClNO2/c1-29(2,33)26-9-4-3-7-21(26)13-17-28(32)23-8-5-6-20(18-23)10-15-25-16-12-22-11-14-24(30)19-27(22)31-25/h3-12,14-16,18-19,28,32-33H,13,17H2,1-2H3/b15-10+/t28-/m1/s1
    • InChI Key: ZSHIDKYITZZTLA-MGUPHCMFSA-N
    • SMILES: ClC1C=CC2C=CC(/C=C/C3=CC=CC(=C3)[C@@H](CCC3C=CC=CC=3C(C)(C)O)O)=NC=2C=1

Computed Properties

  • Exact Mass: 457.18100
  • Monoisotopic Mass: 457.1808568g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 7
  • Complexity: 637
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 53.4Ų

Experimental Properties

  • Density: 1.244
  • Melting Point: 78-83°C
  • Boiling Point: 636.8 °C at 760 mmHg
  • Flash Point: 338.9 °C
  • PSA: 53.35000
  • LogP: 6.95220

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2-3-(R)-3-(2-(7-Chloro-2-quinolinyl)ethenyl)phenyl-3-hydroxypropylphenyl-2-propanol Production Method

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